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Compound of Interest

Compound Name: ZINC04177596

Cat. No.: B1683636

Standard Operating Procedure for Z-04177596
Handling and Storage

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a detailed standard operating procedure (SOP) for the safe handling
and storage of the chemical compound ZINC04177596. The information herein is intended to
guide laboratory personnel in minimizing risks and ensuring the integrity of the compound for
research and development purposes.

Chemical Identity:

ZINC ID: ZINC04177596

IUPAC Name: Sodium;zinc;2-[bis(carboxylatomethyl)amino]acetate[1]

Synonyms: Sodium zinc nitrilotriacetate

Chemical Nature: ZINC04177596 is a zincate(1-) complex with N,N-
bis(carboxymethyl)glycine (nitrilotriacetic acid, NTA), present as a sodium salt. It is an
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aminopolycarboxylic acid metal complex.

Hazard Identification and Safety Precautions

While specific toxicity data for ZINC04177596 is not readily available, related compounds such
as trisodium nitrilotriacetate and other zinc chelates provide guidance on potential hazards.
Trisodium nitrilotriacetate is moderately toxic by ingestion and can cause irritation.[1] Zinc
compounds, in general, can cause skin and eye irritation.

Precautionary Statements:

e Prevention:

[¢]

Wash hands thoroughly after handling.

[¢]

Do not eat, drink, or smoke when using this product.

o

Wear protective gloves, protective clothing, eye protection, and face protection.

o

Avoid breathing dust.

[¢]

Use only in a well-ventilated area.
e Response:

o If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON
CENTER or doctor/physician.

o If on skin: Remove/take off immediately all contaminated clothing. Rinse skin with
water/shower. If skin irritation occurs, get medical advice/attention.

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

o If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.
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Data Presentation: Physicochemical Properties

Quantitative data for ZINC04177596 is not fully available. The following table summarizes
known properties and includes data for analogous compounds for reference.

Value for ZINC04177596 (or

Property Analogue Compound
Analogue)

Molecular Formula C6H6NNaO6Zn ZINC04177596

Molecular Weight 276.5 g/mol ZINC04177596

) Assumed to be a white o o
Physical Appearance ) Trisodium nitrilotriacetate
crystalline powder

Trisodium nitrilotriacetate

Melting Point Decomposes at 340°C
monohydrate[2]
Boiling Point Data not available
) Trisodium nitrilotriacetate
Density 1.782 g/cm3
monohydrate[2]
o Trisodium nitrilotriacetate
Solubility in Water 50 g/100 g water at 25°C

monohydrate[2]

Stable under normal
N conditions. The stability of )
Stability ] ) Zinc-NTA complexes|[3]
zinc-NTA complexes is

temperature-dependent.[3]

Experimental Protocols
Personal Protective Equipment (PPE)

» Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

e Body Protection: A standard laboratory coat must be worn.
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o Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
is recommended.

Handling Protocol

o Work Area Preparation:

o Conduct all handling of ZINC04177596 in a well-ventilated area, preferably within a
chemical fume hood.

o Ensure the work area is clean and free of incompatible materials.
o Have an emergency spill kit readily accessible.
» Dispensing and Weighing:

o Due to the potential for hygroscopicity, minimize the time the container is open to the
atmosphere.

o Use a clean, dry spatula for transferring the solid.
o Weigh the required amount in a tared, sealed container if possible.
e Solution Preparation:

o Slowly add the solid ZINC04177596 to the solvent (e.g., water) with stirring to avoid
clumping.

o The dissolution of aminopolycarboxylate salts can be endothermic or exothermic; monitor
the temperature of the solution.

Storage Protocol

o Container: Store in the original, tightly sealed container.
e Location: Keep in a cool, dry, and well-ventilated area.

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.
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 Light and Moisture: Protect from direct sunlight and moisture. The use of a desiccator for
storage is recommended if the compound is found to be hygroscopic.

Spill and Waste Management
o Spill Response:

o In case of a small spill, carefully sweep up the solid material, avoiding dust generation,
and place it in a labeled, sealed container for disposal.

o For larger spills, evacuate the area and follow institutional emergency procedures.
» Waste Disposal:

o Dispose of waste material in accordance with local, state, and federal regulations. Do not
dispose of down the drain.

Visualizations
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Workflow for Safe Handling and Storage of ZINC04177596
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Caption: Workflow for the safe handling and storage of ZINC04177596.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

